BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Chloraniformethan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloraniformethan

Cat. No.: B1217149

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloraniformethan, a formamide fungicide, has been a subject of interest in the study of crop
protection. This technical guide provides a comprehensive overview of its chemical identity,
physicochemical properties, and fungicidal characteristics. While detailed experimental
protocols for its synthesis and a precise, visualized mechanism of action are not extensively
documented in publicly accessible literature, this guide consolidates the available information
to serve as a foundational resource for the scientific community.

Chemical Identity and Nomenclature

Chloraniformethan is the common name for the chemical compound with the systematic
IUPAC name N-[(RS)-2,2-2-trichloro-1-(3,4-dichloroanilino)ethyl]formamide.[1][2] It is a racemic
mixture, indicating the presence of both (R) and (S) enantiomers.[2][3]

A comprehensive list of its synonyms and identifiers is provided below for clear identification
and cross-referencing in research and documentation.
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Identifier Type Identifier
N-[(RS)-2,2,2-trichloro-1-(3,4-

IUPAC Name _ - _
dichloroanilino)ethyl]formamide
N-[2,2,2-trichloro-1-[(3,4-

CAS Name

dichlorophenyl)amino]ethyllformamide

CAS Registry Number

20856-57-9

Synonyms

Chloraniforméthane (French),
XnopaHudopmetaH (Russian), BAY 79770,

Imugan, Milfaron

Molecular Formula

CoH7CIsN20

INChl=1S/C9H7CI5N20/c10-6-2-1-5(3-

InChl 7(6)11)16-8(15-4-17)9(12,13,14)/h1-4,8,16H,
(H,15,17)

InChiKey REEFSLKDEDEWAO-UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1NC(C(CI)(C)CI)NC=0)CI)Cl

Physicochemical Properties

Available data on the physicochemical properties of Chloraniformethan is limited. The

following table summarizes the known quantitative information.
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Property Value

Molecular Weight 336.43 g/mol [3][4]
Physical State Information not available
Melting Point Information not available
Boiling Point Information not available
Water Solubility Moderately soluble[2]
Vapor Pressure Volatile[2]

LogP (Octanol-Water Partition Coefficient) 5.1 (Predicted)[5]

Experimental Protocols
Synthesis of Chloraniformethan

A detailed, step-by-step experimental protocol for the synthesis of N-[(RS)-2,2,2-trichloro-1-
(3,4-dichloroanilino)ethyl]formamide is not readily available in the reviewed literature. However,
a plausible synthetic route can be inferred from general organic chemistry principles and
procedures for analogous compounds. A potential approach involves the reaction of 3,4-
dichloroaniline with chloral (trichloroacetaldehyde) to form an intermediate, which is then
treated with formamide or a related formylating agent.

A general procedure for the synthesis of related N-(2,2,2-trichloro-1-hydroxyethyl)aldimines
involves the reaction of an aldehyde, chloral, and ammonium acetate.[6] While not a direct
protocol for Chloraniformethan, this suggests a potential starting point for developing a
synthetic method.

Fungicidal Activity Assay

Standardized methods for assessing the fungicidal activity of compounds like
Chloraniformethan are crucial for reproducible research. A common approach is the
determination of the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal
Concentration (MFC).

A generalized protocol for determining MIC and MFC.:
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e Inoculum Preparation: A standardized suspension of the target fungal species is prepared in
a suitable broth medium.

 Serial Dilution: The test compound (Chloraniformethan) is serially diluted in the broth
medium in a microtiter plate.

 Inoculation: Each well of the microtiter plate is inoculated with the fungal suspension.
 Incubation: The plate is incubated under conditions optimal for fungal growth.

o MIC Determination: The MIC is determined as the lowest concentration of the compound that
visibly inhibits fungal growth.

o MFC Determination: An aliquot from the wells showing no growth is subcultured onto an agar
plate without the test compound. The MFC is the lowest concentration that results in no
fungal growth on the agar plate, indicating a 99.9% killing of the initial inoculum.[7]

Mechanism of Action

The specific molecular mechanism of action for Chloraniformethan is not well-elucidated in
the available literature. As a formamide fungicide, its mode of action may involve interference
with key cellular processes in fungi. Many fungicides act by inhibiting specific enzymes or
disrupting cellular structures.

Given the lack of specific pathway information for Chloraniformethan, a generalized workflow
for investigating the mode of action of a novel fungicide is presented below. This logical
workflow can guide researchers in identifying the potential cellular targets of
Chloraniformethan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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